1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 3-[(dimethylamino)methyl]-

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-[(dimethylamino)methyl]-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C11H12N4/c1-15(2)7-9-6-14-11-10(9)3-8(4-12)5-13-11/h3,5-6H,7H2,1-2H3,(H,13,14)
• InChI Key: XYGBOHJOJGCJER-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CNC2=C1C=C(C=N2)C#N

Description

1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 3-[(dimethylamino)methyl]- is a useful research compound. Its molecular formula is C11H12N4 and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile (632, 3.00 g, 0.0210 mol) in isopropyl alcohol (120 mL) were added dimethylamine hydrochloride (1.91 g, 0.0235 mol) and formaldehyde (0.708 g, 0.0236 mol). The reaction was heated to reflux overnight, then concentrated, poured into water, and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 5% to 30% methanol in dichloromethane containing 0.3% triethyl amine to give the desired compound (633, 2.0 g, 48%).